Cas no 229334-55-8 ((S)-2-Chloro-1-(2,4-dichlorophenyl)ethyl methanesulfonate)

• Product Name: (S)-2-Chloro-1-(2,4-dichlorophenyl)ethyl methanesulfonate
• CAS No: 229334-55-8
• MF: C₉H₉Cl₃O₃S
• MW: 303.5900
• CID: 2950491
• Update Time: 2022-08-31

(S)-2-Chloro-1-(2,4-dichlorophenyl)ethyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• (S)-2,4-dichloro-a-(chloromethyl)-benzenemethanol
• (S)-2-chloro-1-(2,4-dichlorophenyl)ethyl methanesulfonate
• (S)-(2,4-Dichlorophenyl)(chloromethyl)methyl methanesulfonate
• (S)-2,4-dichloro-a-(chloromethyl)-benzenemethanol methanesulfonate
• Benzenemethanol, 2,4-dichloro-α-(chloromethyl)-, 1-methanesulfonate, (αS)-
• (1S)-2-Chloro-1-(2,4-dichloro-1-(2,4-dichloropheneyl)Ethylmethane Sulphonate
• (S)-2,4-dichloro-a-(chloromethyl)-benzenemethanol methanesul...
• E83624
• (S)-2-Chloro-1-(2,4-dichlorophenyl)ethylmethanesulfonate
• (S)-2-Chloro-1-(2,4-dichlorophenyl)ethyl methanesulfonate

• Inchi： 1S/C9H9Cl3O3S/c1-16(13,14)15-9(5-10)7-3-2-6(11)4-8(7)12/h2-4,9H,5H2,1H3/t9-/m1/s1
• InChI Key： RLMONYZNSJOXOH-SECBINFHSA-N
• SMILES： ClC([H])([H])[C@]([H])(C1C([H])=C([H])C(=C([H])C=1Cl)Cl)OS(C([H])([H])[H])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 315
• XLogP3: 3
• Topological Polar Surface Area: 51.8

Experimental Properties

• Density: 1.501±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.014 g/l) (25 º C),